2-Heptanol 2-Heptanol 2-heptanol appears as a clear colorless alcohol with a mild alcohol odor. Insoluble in water. Floats on water. Soluble in most organic liquids. Moderately toxic. Used as a solvent for various resins and as a flotation agent for ore processing.
Heptan-2-ol is a secondary alcohol that is heptane substituted by a hydroxy group at position 2. It has a role as a bacterial metabolite and a plant metabolite. It is a heptanol and a secondary alcohol.
2-Heptanol is a natural product found in Camellia sinensis, Zea mays, and other organisms with data available.
2-Heptanol is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 543-49-7
VCID: VC20860545
InChI: InChI=1S/C7H16O/c1-3-4-5-6-7(2)8/h7-8H,3-6H2,1-2H3
SMILES: CCCCCC(C)O
Molecular Formula: C7H16O
C7H16O
CH3(CH2)4CHOHCH3
Molecular Weight: 116.20 g/mol

2-Heptanol

CAS No.: 543-49-7

Cat. No.: VC20860545

Molecular Formula: C7H16O
C7H16O
CH3(CH2)4CHOHCH3

Molecular Weight: 116.20 g/mol

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2-Heptanol - 543-49-7

Specification

Description 2-heptanol appears as a clear colorless alcohol with a mild alcohol odor. Insoluble in water. Floats on water. Soluble in most organic liquids. Moderately toxic. Used as a solvent for various resins and as a flotation agent for ore processing.
Heptan-2-ol is a secondary alcohol that is heptane substituted by a hydroxy group at position 2. It has a role as a bacterial metabolite and a plant metabolite. It is a heptanol and a secondary alcohol.
2-Heptanol is a natural product found in Camellia sinensis, Zea mays, and other organisms with data available.
2-Heptanol is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 543-49-7
Molecular Formula C7H16O
C7H16O
CH3(CH2)4CHOHCH3
Molecular Weight 116.20 g/mol
IUPAC Name heptan-2-ol
Standard InChI InChI=1S/C7H16O/c1-3-4-5-6-7(2)8/h7-8H,3-6H2,1-2H3
Standard InChI Key CETWDUZRCINIHU-UHFFFAOYSA-N
SMILES CCCCCC(C)O
Canonical SMILES CCCCCC(C)O
Boiling Point 158-160 °C
Flash Point 160 °F (NFPA, 2010)
71 °C c.c.

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